Cas no 2680659-41-8 (Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680659-41-8
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5621889
• PubChem ID: 165933621
• Update Time: 2025-05-23

Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-28301430
• 2680659-41-8
• Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H18BrNO3/c1-22-17-8-7-16(19)14-9-10-20(11-15(14)17)18(21)23-12-13-5-3-2-4-6-13/h2-8H,9-12H2,1H3
• InChI Key： IWSUBKIIUXYWNL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCN(C(=O)OCC1C=CC=CC=1)C2)OC

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: Chemical Profile and Applications

Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by the CAS number 2680659-41-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a benzyl group attached to a tetrahydroisoquinoline core, which is further substituted with bromine and methoxy groups at specific positions. These substituents play a crucial role in modulating the compound's chemical properties and biological interactions.

The synthesis of Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules using techniques like Suzuki coupling and Stille coupling. These methods allow for precise control over the substitution patterns on the isoquinoline ring, ensuring high purity and yield. The bromine atom at position 5 and the methoxy group at position 8 are strategically placed to enhance the compound's stability and reactivity in various chemical environments.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as a lead molecule for drug development. Isoquinoline derivatives are known for their anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have demonstrated that Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

Moreover, the compound's unique structure allows for further functionalization to explore its potential in other therapeutic areas. For instance, modifications to the benzyl group or the methoxy substituent could enhance its bioavailability or target specificity. Researchers are actively investigating these possibilities using computational chemistry tools such as molecular docking and quantum mechanics simulations.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways of synthetic compounds like Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate becomes crucial. Recent studies have shown that under specific microbial conditions, this compound can undergo biotransformation into less toxic metabolites. This knowledge is essential for designing eco-friendly synthesis routes and disposal methods.

In conclusion, Benzyl 5-bromo-8-methoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680659-41-8) represents a valuable addition to the arsenal of organic compounds with diverse applications across chemistry and pharmacology. Its structure-dependent properties make it an attractive target for further research and development in both academic and industrial settings.